Cas no 99840-51-4 (2-(Benzylamino)-2-methylpropanenitrile)

• Product Name: 2-(Benzylamino)-2-methylpropanenitrile
• CAS No: 99840-51-4
• MF: C₁₁H₁₄N₂
• MW: 174.242262363434
• MDL: MFCD10014472
• CID: 3161642
• PubChem ID: 13437414
• Update Time: 2025-05-20

2-(Benzylamino)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Benzylamino)-2-methylpropanenitrile
• 2-benzylamino-2-methylpropionitrile
• DTXSID40540819
• Propanenitrile, 2-methyl-2-[(phenylmethyl)amino]-
• DTXCID50491606
• 99840-51-4
• BG-0016
• CS-0364765
• 2-benzylamino-2-cyanopropane
• 692-778-9
• MFCD10014472
• AKOS009134725

• MDL： MFCD10014472
• Inchi： 1S/C11H14N2/c1-11(2,9-12)13-8-10-6-4-3-5-7-10/h3-7,13H,8H2,1-2H3
• InChI Key： HBTDFZYBFUTDRP-UHFFFAOYSA-N
• SMILES： C(#N)C(C)(NCC1=CC=CC=C1)C

Computed Properties

• Exact Mass: 174.115698455Da
• Monoisotopic Mass: 174.115698455Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-(Benzylamino)-2-methylpropanenitrile

2-(Benzylamino)-2-methylpropanenitrile: A Comprehensive Overview

2-(Benzylamino)-2-methylpropanenitrile (CAS No. 99840-51-4) is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, often referred to as benzylamine derivative, has garnered attention due to its unique structural properties and potential for use in advanced chemical synthesis. The molecule consists of a benzylamino group attached to a methyl-substituted nitrile, making it a valuable intermediate in the production of pharmaceuticals, agrochemicals, and specialty chemicals.

The synthesis of 2-(Benzylamino)-2-methylpropanenitrile involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach aligns with the growing demand for sustainable chemical manufacturing practices.

One of the most promising applications of this compound lies in its role as an intermediate in drug discovery. The benzylamino group is known to enhance bioavailability and pharmacokinetic properties in certain drug candidates. Researchers have explored its potential in developing new antidepressants and anti-inflammatory agents, where the nitrile group can be further functionalized to achieve desired biological activities. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory effects on key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase.

In the field of materials science, 2-(Benzylamino)-2-methylpropanenitrile has been investigated for its ability to form high-performance polymers. The nitrile group can undergo polymerization under specific conditions, yielding materials with excellent thermal stability and mechanical properties. These polymers are being considered for use in advanced composites, electronic devices, and aerospace applications. Furthermore, the compound's ability to act as a precursor for conducting polymers has opened new avenues in the development of flexible electronics and energy storage systems.

The environmental impact of this compound has also been a subject of recent research. Studies have shown that under certain biodegradation conditions, 2-(Benzylamino)-2-methylpropanenitrile can be metabolized by microbial communities, reducing its persistence in the environment. This finding is particularly relevant for industries seeking to minimize their ecological footprint. However, further research is needed to fully understand its long-term environmental behavior and potential risks.

From a safety perspective, handling CAS 99840-51-4 requires adherence to standard laboratory protocols due to its potential hazards. Proper ventilation and personal protective equipment are essential during synthesis and processing. Regulatory bodies have established guidelines to ensure safe handling practices, particularly in industrial settings where large-scale production may occur.

In conclusion, 2-(Benzylamino)-2-methylpropanenitrile (CAS No. 99840-51-4) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure makes it an invaluable tool in modern organic synthesis, offering opportunities for innovation in pharmaceuticals, materials science, and beyond. As research continues to uncover new possibilities for this compound, its role in advancing technological and medical frontiers is expected to grow significantly.